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Compound of Interest

Compound Name: DL-AP5

Cat. No.: B1666063

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research integrity and environmental responsibility. This document provides essential guidance
for researchers, scientists, and drug development professionals on the proper disposal of DL-
AP5 (DL-2-Amino-5-phosphonopentanoic acid), a selective NMDA receptor antagonist.
Adherence to these procedures will minimize risks and ensure compliance with safety
regulations.

DL-APS5 is classified as a water hazard class 1 substance, indicating it is slightly hazardous to
aguatic environments. Therefore, it is imperative that it is not disposed of with household
garbage or allowed to enter groundwater, water courses, or sewage systems in an untreated
state.

Key Handling and Disposal Data

For quick reference, the following table summarizes critical information for handling and
disposing of DL-AP5.
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Parameter

Information

Source

Chemical Name

DL-2-Amino-5-

phosphonopentanoic acid

[1]

Synonyms

APV, DL-AP5

[1]

CAS Number

76326-31-3

[1]

Physical Form

Crystalline solid

[2]

Water Hazard Class

1 (Slightly hazardous for water)

Disposal Recommendation

Must not be disposed of with
household garbage. Disposal
must be made according to

official regulations.

Environmental Precautions

Do not allow undiluted product
or large quantities to reach
ground water, water course or

sewage system.

Contaminated Packaging

Disposal must be made
according to official

regulations.

Experimental Protocol: Step-by-Step Disposal of

DL-AP5S

The following protocol outlines the recommended steps for the safe disposal of DL-AP5 from a

laboratory setting. This procedure is a general guideline; always consult and adhere to your

institution's specific safety protocols and local, state, and federal regulations.

1. Personal Protective Equipment (PPE) and Preparation:

» Before handling DL-APS5 for disposal, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, a lab coat, and safety glasses with side shields or goggles.[1]
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o Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust
or aerosols.[1]

» Prepare a designated and clearly labeled waste container for DL-AP5. The container must
be compatible with the chemical and sealable.

2. Waste Collection:

o Solid Waste: Carefully transfer any unwanted solid DL-APS5 into the designated waste
container. Avoid creating dust. Use tools (e.g., a spatula) that can be decontaminated or
disposed of as hazardous waste.

e Agueous Solutions: If you have aqueous solutions of DL-AP5, do not pour them down the
drain. Transfer the solutions into a designated, sealed, and labeled waste container.

o Contaminated Materials: Any materials that have come into contact with DL-AP5, such as
pipette tips, centrifuge tubes, and paper towels, should be considered contaminated and
placed in the designated solid waste container.

3. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "DL-2-
Amino-5-phosphonopentanoic acid,” the concentration (if in solution), and the date of
accumulation.

» Store the sealed waste container in a designated, secure secondary containment area away
from incompatible materials until it is collected by your institution's environmental health and
safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

4. Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS office. They
will ensure the waste is transported to an appropriate treatment and disposal facility in
accordance with all applicable laws and regulations.[1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of DL-APS5.

Preparation

Start: DL-AP5 Waste Identified

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Prepare Labeled Waste Container
in a Ventilated Area

Waste Collection & Segregation

Identify Waste Type

Collect Solid DL-AP5 and
Contaminated Materials

Collect Aqueous Solutions of DL-AP5

Containment & Stdgrage

Seal and Label Container
with Chemical Name and Hazard

'

Store in Designated Secondary
Containment Area

Final Disposal

Contact Institutional EHS for Pickup

End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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